Cas no 2097935-62-9 (4-imino-3-(3-methoxypropyl)-1,2,3,4-tetrahydroquinazolin-2-one)

• Product Name: 4-imino-3-(3-methoxypropyl)-1,2,3,4-tetrahydroquinazolin-2-one
• CAS No: 2097935-62-9
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 6215388
• PubChem ID: 167999072
• Update Time: 2025-10-19

4-imino-3-(3-methoxypropyl)-1,2,3,4-tetrahydroquinazolin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-imino-3-(3-methoxypropyl)-1,2,3,4-tetrahydroquinazolin-2-one
• 2097935-62-9

• Inchi： 1S/C12H15N3O2/c1-17-8-4-7-15-11(13)9-5-2-3-6-10(9)14-12(15)16/h2-3,5-6,9,13H,4,7-8H2,1H3
• InChI Key： CNWDRBZIBIKMMW-UHFFFAOYSA-N
• SMILES： O(C)CCCN1C(N=C2C=CC=CC2C1=N)=O

Computed Properties

• Exact Mass: 233.116426730g/mol
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65.8Ų

Additional information on 4-imino-3-(3-methoxypropyl)-1,2,3,4-tetrahydroquinazolin-2-one

Introduction to 4-imino-3-(3-methoxypropyl)-1,2,3,4-tetrahydroquinazolin-2-one (CAS No. 2097935-62-9)

4-imino-3-(3-methoxypropyl)-1,2,3,4-tetrahydroquinazolin-2-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique scaffold and potential biological activities. With the CAS number 2097935-62-9, this molecule represents a derivative of tetrahydroquinazoline, a heterocyclic system known for its role in various pharmacological applications. The presence of an imine group and a methoxypropyl substituent introduces specific chemical functionalities that may contribute to its interactions with biological targets, making it a subject of interest for medicinal chemists.

The tetrahydroquinazolin-2-one core is a bicyclic structure that has been extensively studied for its pharmacological properties. This scaffold is found in several bioactive molecules, including kinase inhibitors and antimicrobial agents. The addition of the 4-imino group at the 4-position and the 3-(3-methoxypropyl) side chain at the 3-position modifies the electronic and steric properties of the molecule, potentially influencing its binding affinity and selectivity towards specific enzymes or receptors.

In recent years, there has been a growing interest in developing novel tetrahydroquinazoline derivatives as potential therapeutic agents. The imino group in particular is known to participate in hydrogen bonding interactions, which can be crucial for the design of high-affinity ligands. Additionally, the methoxypropyl substituent may enhance solubility and metabolic stability, factors that are often critical for drug-like properties. These features make 4-imino-3-(3-methoxypropyl)-1,2,3,4-tetrahydroquinazolin-2-one a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors for kinases, which are key targets in oncology and inflammatory diseases. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with various pathological conditions. The unique structural features of 4-imino-3-(3-methoxypropyl)-1,2,3,4-tetrahydroquinazolin-2-one may allow it to interact with specific kinase domains in a manner that disrupts aberrant signaling. Preliminary computational studies suggest that this molecule could bind to the ATP-binding pocket of kinases through its imine and methoxypropyl groups.

Furthermore, the compound's potential as an antimicrobial agent has also been explored. The presence of nitrogen-rich heterocycles like tetrahydroquinazoline is often associated with bioactivity against bacteria and fungi. The imino group can act as a hydrogen bond acceptor or donor, facilitating interactions with bacterial enzymes or membrane components. This makes 4-imino-3-(3-methoxypropyl)-1,2,3,4-tetrahydroquinazolin-2-one a candidate for developing novel antibiotics or antifungals targeting resistant strains.

The synthesis of 4-imino-3-(3-methoxypropyl)-1,2,3,4-tetrahydroquinazolin-2-one presents both challenges and opportunities for synthetic chemists. The construction of the tetrahydroquinazoline ring system typically involves cyclization reactions followed by functionalization at specific positions. The introduction of the imine group requires careful control of reaction conditions to avoid over-reaction or side products. Similarly, the attachment of the methoxypropyl substituent must be performed in a manner that preserves the integrity of the core scaffold.

Recent advances in synthetic methodologies have enabled more efficient and scalable production of complex heterocyclic compounds like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been particularly useful in constructing intricate molecular frameworks. These methods not only improve yield but also allow for greater flexibility in modifying substituents on the tetrahydroquinazoline core.

In terms of biological evaluation, initial studies on 4-imino-3-(3-methoxypropyl)-1,2,3,4-tetrahydroquinazolin-2-one have shown promising results in vitro. Cell-based assays have indicated potential activity against certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth and survival. Additionally, preliminary microbiological assays suggest that this compound exhibits moderate activity against selected bacterial species.

The future direction of research on 4-imino-3-(3-methoxypropyl)-1,2,3,4-tetrahydroquinazolin-2-one will likely focus on optimizing its pharmacological properties through structure-activity relationship (SAR) studies. By systematically modifying various functional groups within the molecule, researchers can fine-tune its potency and selectivity. This approach will be complemented by computational modeling to predict how different structural changes will affect binding interactions with biological targets.

The development of novel therapeutic agents requires not only potent bioactivity but also favorable pharmacokinetic profiles. Therefore，efforts will also be directed toward assessing solubility、metabolic stability、and distribution properties of 4-imino-3-(3-methoxypropyl)-1，2，3，4-tetrahydroquinazolin-2-one。 These studies will provide valuable insights into its potential as a drug candidate and guide further optimization efforts.

In conclusion，the compound CAS No 2097935-62-9, formally known as 4-imino-3-(3-methoxypropyl)-1，2，3，4-tetrahydroquinazolin-2-one, represents an intriguing molecule with potential applications across multiple therapeutic areas。 Its unique structural features、biological activity、and synthetic accessibility make it a compelling subject for further research。 As our understanding of molecular interactions continues to evolve，this compound may emerge as an important tool in drug discovery efforts aimed at addressing unmet medical needs。